Cas no 613240-19-0 (Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate)
Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a reactive β-keto ester moiety and a trifluoromethylphenyl group, making it valuable for constructing complex molecules, particularly in pharmaceutical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the diketone functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly useful in the synthesis of heterocycles and bioactive compounds. Its high purity and well-defined reactivity profile ensure consistent performance in multi-step syntheses, making it a reliable choice for researchers developing novel therapeutic agents or fine chemicals.
613240-19-0 structure
Product Name:Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate
CAS No:613240-19-0
MF:C13H11F3O4
MW:288.219254732132
CID:2857975
Update Time:2025-10-04
Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate
- Ethyl a,g-dioxo-4-trifluoroMethylbenzenebutanoate
- ETHYL 4-[4-(TRIFLUOROMETHYL)PHENYL]-2,4-DIOXOBUTANOATE
- Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester
- ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate
- Ethyl 2,4-dioxo-4-{4-(trifluoromethyl)phenyl}butanoate
- Ethyl 4-[3-trifluoromethylphenyl]-2,4-dioxobutyrate
- Ethyl 2,4-dioxo-4-[4-(trifluorometh
- Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate
-
- Inchi: 1S/C13H11F3O4/c1-2-20-12(19)11(18)7-10(17)8-3-5-9(6-4-8)13(14,15)16/h3-6H,2,7H2,1H3
- InChI Key: JHVRVXDQXHJMAK-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(CC(C(=O)OCC)=O)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 382
- XLogP3: 2.8
- Topological Polar Surface Area: 60.4
Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00IBB1-500mg |
Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester |
613240-19-0 | 97% | 500mg |
$106.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBB1-1g |
Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester |
613240-19-0 | 97% | 1g |
$149.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBB1-5g |
Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester |
613240-19-0 | 97% | 5g |
$406.00 | 2024-04-22 | |
| Aaron | AR00IBJD-500mg |
Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester |
613240-19-0 | 97% | 500mg |
$111.00 | 2025-02-13 | |
| Aaron | AR00IBJD-1g |
Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester |
613240-19-0 | 97% | 1g |
$163.00 | 2025-02-13 | |
| Aaron | AR00IBJD-5g |
Benzenebutanoic acid, a,g-dioxo-4-(trifluoromethyl)-, ethyl ester |
613240-19-0 | 97% | 5g |
$474.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435624-250mg |
Ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate |
613240-19-0 | 95% | 250mg |
¥930.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435624-1g |
Ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate |
613240-19-0 | 95% | 1g |
¥1959.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435624-5g |
Ethyl 2,4-dioxo-4-(4-(trifluoromethyl)phenyl)butanoate |
613240-19-0 | 95% | 5g |
¥5929.00 | 2024-05-06 |
Ethyl 2,4-dioxo-4-[4-(trifluoromethyl)phenyl]butanoate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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